![molecular formula C17H17IN2O B3738255 1-(3-iodobenzoyl)-4-phenylpiperazine](/img/structure/B3738255.png)
1-(3-iodobenzoyl)-4-phenylpiperazine
Overview
Description
1-(3-iodobenzoyl)-4-phenylpiperazine (IPP) is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. IPP is a piperazine derivative that has been synthesized and studied for its pharmacological properties. In
Mechanism of Action
The mechanism of action of 1-(3-iodobenzoyl)-4-phenylpiperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter receptors in the brain. This compound has been shown to modulate dopamine receptors, which are involved in the regulation of mood, motivation, and reward. This compound may also interact with other neurotransmitter receptors, such as serotonin and glutamate receptors.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticancer activity in vitro, with IC50 values in the low micromolar range. It has also been shown to modulate dopamine receptors in the brain, which may have potential applications in the treatment of psychiatric disorders. This compound has been shown to have low toxicity in vitro, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-iodobenzoyl)-4-phenylpiperazine in lab experiments is its potency against cancer cells. This compound has been shown to exhibit potent activity against certain types of cancer cells, making it a valuable tool for studying cancer biology. However, one limitation of using this compound is its low solubility in water, which may limit its use in certain types of experiments.
Future Directions
There are several future directions for research on 1-(3-iodobenzoyl)-4-phenylpiperazine. One area of interest is the development of this compound derivatives with improved pharmacological properties, such as increased solubility and potency. Another area of interest is the study of this compound in animal models, to better understand its pharmacokinetics and potential therapeutic applications. Finally, this compound may have potential applications in the treatment of other diseases, such as neurological disorders and infectious diseases, which warrant further investigation.
Conclusion:
In conclusion, this compound (this compound) is a chemical compound that has shown potential applications in medicinal chemistry. Its synthesis method has been optimized to achieve high yields and purity of the product. This compound has been studied for its potential use as an anticancer drug and an antipsychotic drug, due to its ability to modulate neurotransmitter receptors in the brain. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.
Scientific Research Applications
1-(3-iodobenzoyl)-4-phenylpiperazine has been studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent activity against certain types of cancer cells, including breast cancer and lung cancer. This compound has also been studied for its potential use as an antipsychotic drug, due to its ability to modulate dopamine receptors in the brain.
Properties
IUPAC Name |
(3-iodophenyl)-(4-phenylpiperazin-1-yl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17IN2O/c18-15-6-4-5-14(13-15)17(21)20-11-9-19(10-12-20)16-7-2-1-3-8-16/h1-8,13H,9-12H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VABQZFIGNIVAHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC(=CC=C3)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.